Cas no 1185300-83-7 (6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride)

• Product Name: 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride
• CAS No: 1185300-83-7
• MF: C₉H₁₈ClN₃O₂
• MW: 235.711121082306
• CID: 1067574
• PubChem ID: 46736377
• Update Time: 2025-07-22

6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride
• 6-(4,5-dihydro-1 h-imidazol-2-ylamino)-hexanoic acid
• 6-(4,5-dihydro-1H-imidazol-2-ylamino)hexanoic acid hydrochloride
• 6-((4,5-Dihydro-1H-imidazol-2-yl)amino)hexanoicacidhydrochloride
• 1185300-83-7
• 6-(4,5-dihydro-1H-imidazol-2-ylamino)hexanoic acid;hydrochloride
• 6-((4,5-Dihydro-1H-imidazol-2-yl)amino)hexanoic acid hydrochloride
• AKOS015849679
• 6-[(4,5-dihydro-1H-imidazol-2-yl)amino]hexanoic acid hydrochloride
• CS-0338946

• MDL： MFCD11506423
• Inchi： 1S/C9H17N3O2.ClH/c13-8(14)4-2-1-3-5-10-9-11-6-7-12-9;/h1-7H2,(H,13,14)(H2,10,11,12);1H
• InChI Key： XPQSVUYEJHPXCD-UHFFFAOYSA-N
• SMILES： Cl.OC(CCCCCNC1=NCCN1)=O

Computed Properties

• Exact Mass: 235.1087545g/mol
• Monoisotopic Mass: 235.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride

Introduction to 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride (CAS No. 1185300-83-7)

6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185300-83-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hexanoic acid backbone modified with an imidazole ring and an amino group, has garnered attention for its potential applications in drug discovery and therapeutic development. The hydrochloride salt form enhances its solubility, making it a valuable candidate for various biochemical assays and medicinal chemistry investigations.

The structural composition of 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride includes a six-carbon chain terminated by a carboxylic acid group, which is further functionalized with an imidazole-2-ylamino substituent. This unique arrangement suggests potential interactions with biological targets, particularly enzymes and receptors that recognize imidazole-containing motifs. The imidazole ring is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to form hydrogen bonds and coordinate with metal ions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies indicate that the hexanoic acid moiety may facilitate interactions with lipophilic regions of protein targets, while the imidazole and amino groups contribute to hydrogen bonding and ionic interactions. These features make 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride a promising scaffold for designing novel therapeutic agents.

In the realm of drug discovery, the development of small molecules that can modulate biological pathways is crucial. The compound’s structural features align well with the requirements for inhibitors or activators of various enzymes and receptors. For instance, its resemblance to known bioactive molecules suggests potential applications in treating inflammatory diseases, neurological disorders, and metabolic conditions. Additionally, the presence of both acidic and basic functional groups allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

Recent experimental studies have explored the pharmacological properties of derivatives similar to 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride. These investigations have highlighted the compound’s ability to interact with target proteins in vitro, leading to modulations in cellular signaling pathways. For example, preliminary data suggest that this molecule may inhibit the activity of certain kinases involved in cancer progression or modulate neurotransmitter release in neural networks. Such findings underscore the importance of further exploring its therapeutic potential.

The synthesis of 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring through condensation reactions followed by functionalization with the hexanoic acid side chain. The final conversion to the hydrochloride salt enhances stability and solubility, making it suitable for downstream applications such as crystallographic studies or high-throughput screening assays.

From a biochemical perspective, understanding how this compound interacts with biological systems is essential for developing effective therapies. The imidazole ring’s ability to engage with metal ions and nitrogen-binding sites on proteins suggests potential applications in metallodrug design or as a chelating agent. Meanwhile, the hexanoic acid moiety may interact with fatty acid binding proteins or other lipid-binding domains, offering insights into lipid metabolism regulation.

The growing interest in structure-based drug design has positioned compounds like 6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride as valuable tools for rationalizing drug development strategies. High-resolution structural data from X-ray crystallography or NMR spectroscopy can provide detailed insights into its binding mode within target proteins. Such information is critical for optimizing lead compounds into viable drugs by predicting how structural modifications will affect potency and selectivity.

Future research directions may include exploring synthetic analogs of this compound to enhance its pharmacological properties further. By modifying substituents on the imidazole ring or adjusting the length of the hexanoic acid chain, researchers can generate libraries of derivatives with tailored activities against specific biological targets. Additionally, investigating its behavior in vivo will be crucial for assessing its potential as a therapeutic agent.

In conclusion,6-(4,5-Dihydro-1H-imidazol-2-ylamino)-hexanoic acid hydrochloride (CAS No. 1185300-83-7) represents an intriguing compound with diverse applications in pharmaceutical research. Its unique structural features position it as a promising candidate for drug discovery efforts aimed at modulating key biological pathways implicated in various diseases. As our understanding of molecular interactions advances through computational modeling and experimental validation, this compound will likely play an increasingly important role in developing next-generation therapeutics.